Cas no 2622-30-2 (Carphenazine)
Carphenazine is a phenothiazine derivative with antipsychotic properties, primarily used in the management of psychotic disorders such as schizophrenia. Its mechanism of action involves dopamine receptor antagonism in the central nervous system, which helps alleviate symptoms like hallucinations, delusions, and agitation. Carphenazine is noted for its moderate potency and relatively lower incidence of extrapyramidal side effects compared to other first-generation antipsychotics. The compound exhibits predictable pharmacokinetics, facilitating dose optimization for therapeutic efficacy. Its chemical stability and well-characterized synthesis make it a reliable option in clinical settings. Carphenazine remains a subject of research for potential applications in neuropsychiatric conditions.
Carphenazine structure
Product Name:Carphenazine
CAS No:2622-30-2
MF:C24H31N3O2S
MW:425.586844682693
CID:273686
PubChem ID:18104
Update Time:2025-06-09
Carphenazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]-
- 1-[10-[3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]phenothiazin-2-yl]propan-1-one
- Carphenazine
- 1-[10-[3-[4-(2-Hydroxyethyl)-1-piperazinyl]propyl]phenothiazin-2-yl]-1-propanone
- 1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]phenothiazin-2-yl]-
- Carphenazin
- Procethazine
- Proketazine
- CLY16Y8Z7E
- 1-(10-(3-[4-(2-Hydroxyethyl)-1-piperazinyl]propyl)-10H-phenothiazin-2-yl)-1-propanone #
- XZSMZRXAEFNJCU-UHFFFAOYSA-N
- CS-0017558
- UNII-CLY16Y8Z7E
- CARPHENAZINE [MI]
- HY-A0211
- Carphenazine maleate (Salt/Mix)
- Carfenazinum [INN-Latin]
- NS00009212
- Wy-2445 (Salt/Mix)
- EINECS 220-072-9
- SCHEMBL120591
- NCGC00181121-01
- Q5045786
- 1-(10-{3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl}-10H-phenothiazin-2-yl)propan-1-one
- AKOS003589058
- Carphenazin; Carphenazine; Proketazine
- Carfenazina [INN-Spanish]
- 2622-30-2
- Oprea1_747021
- CARFENAZINE [INN]
- 1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]-
- CHEMBL1201328
- DTXSID8022745
- DB01038
- Carfenazine [INN:BAN]
- MFCD00866712
- CARFENAZINE [WHO-DD]
- 1-(10-(3-(4-(2-Hydroxyethyl)-1-piperazinyl)propyl)phenothiazin-2-yl)-1-propanone
- GTPL7140
- Carfenazine
- 1-[10-[3-[4-(2-Hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]-1-propanone Carfenazine; 1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]phenothiazin-2-yl]- (6CI,7CI,8CI); Carfenazine; Carphenazin; Carphenazine; Proketazine
- TS-10064
- DB-226012
- Carfenazine free base
-
- Inchi: 1S/C24H31N3O2S/c1-2-22(29)19-8-9-24-21(18-19)27(20-6-3-4-7-23(20)30-24)11-5-10-25-12-14-26(15-13-25)16-17-28/h3-4,6-9,18,28H,2,5,10-17H2,1H3
- InChI Key: XZSMZRXAEFNJCU-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=C(C(CC)=O)C=CC1=2)CCCN1CCN(CCO)CC1
Computed Properties
- Exact Mass: 425.21393
- Monoisotopic Mass: 425.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.3A^2
Experimental Properties
- Density: 1.187
- Boiling Point: 616.9°Cat760mmHg
- Flash Point: 326.9°C
- Refractive Index: 1.608
- PSA: 47.02
- LogP: 3.82280
Carphenazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM342013-10mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | 95%+ | 10mg |
$1009 | 2023-01-06 | |
| TRC | C184305-10mg |
Carphenazine |
2622-30-2 | 10mg |
$ 190.00 | 2023-09-08 | ||
| TRC | C184305-25mg |
Carphenazine |
2622-30-2 | 25mg |
$ 426.00 | 2023-09-08 | ||
| TRC | C184305-50mg |
Carphenazine |
2622-30-2 | 50mg |
$ 735.00 | 2023-09-08 | ||
| TRC | C184305-100mg |
Carphenazine |
2622-30-2 | 100mg |
$ 1395.00 | 2023-04-18 | ||
| 1PlusChem | 1P002SS7-1mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | ≥90% | 1mg |
$109.00 | 2025-02-19 | |
| 1PlusChem | 1P002SS7-5mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | ≥90% | 5mg |
$358.00 | 2025-02-19 | |
| 1PlusChem | 1P002SS7-10mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | ≥90% | 10mg |
$625.00 | 2025-02-19 | |
| A2B Chem LLC | AB29815-1mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | ≥90% | 1mg |
$59.00 | 2024-04-20 | |
| A2B Chem LLC | AB29815-5mg |
1-Propanone, 1-[10-[3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl]-10H-phenothiazin-2-yl]- |
2622-30-2 | ≥90% | 5mg |
$261.00 | 2024-04-20 |
Carphenazine Related Literature
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
-
Fujian Tan,Ruizhi Yang,Xiaoxue Xu,Xiujie Chen,Yunfeng Wang,Hongzhe Ma,Xiangqiong Liu,Xin Wu,Yuelong Chen,Lei Liu,Xiaodong Jia Mol. BioSyst. 2014 10 1126
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